1,2-O-(1-methylethylidene)-4-C-[(phenylmethoxy)methyl]-3-O-(phenylmethyl)-L-Lyxofuranose

Specification

• Molecular Formula: C23H28O6
• Molecular Weight: 400.5 g/mol
• IUPAC Name: [2,2-dimethyl-6-phenylmethoxy-5-(phenylmethoxymethyl)-6,6a-dihydro-3aH-furo[2,3-d][1,3]dioxol-5-yl]methanol
• Standard InChI: InChI=1S/C23H28O6/c1-22(2)27-19-20(26-14-18-11-7-4-8-12-18)23(15-24,29-21(19)28-22)16-25-13-17-9-5-3-6-10-17/h3-12,19-21,24H,13-16H2,1-2H3
• Standard InChI Key: NVBGHWZBQWKVNK-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(C(OC2O1)(CO)COCC3=CC=CC=C3)OCC4=CC=CC=C4)C

Introduction

Chemical Identity and Nomenclature

Systematic and Common Names

The compound is systematically named [(3aR,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-5-(phenylmethoxymethyl)-6,6a-dihydro-3aH-furo[2,3-d]dioxol-5-yl]methanol according to IUPAC guidelines. Common synonyms include:

• 3-O-Benzyl-1,2-O-isopropylidene-4-C-(phenylmethoxy)methyl-β-L-lyxofuranose

• 1,2-Di-O-isopropylidene-4-C-[(phenylmethoxy)methyl]-3-O-(phenylmethyl)-L-lyxofuranose.

Molecular and Structural Identifiers

• CAS Registry Number: 153186-10-8.

• Molecular Formula: C₂₃H₂₈O₆.

• Molecular Weight: 400.46 g/mol.

• SMILES Notation: CC1(O[C@@H]2[C@@H]([C@@](O[C@@H]2O1)(CO)COCC3=CC=CC=C3)OCC4=CC=CC=C4)C.

• InChI Key: NVBGHWZBQWKVNK-BESBDSHLSA-N.

These identifiers confirm its unique stereochemical configuration, particularly the β-L-lyxofuranose backbone with protective isopropylidene and benzyl groups.

Structural Characteristics

Core Skeleton and Functional Groups

The molecule derives from L-lyxofuranose, a five-membered furanose ring, modified with:

• A 1,2-O-isopropylidene group protecting the 1,2-diol positions.

• 3-O-benzyl and 4-C-(phenylmethoxy)methyl substituents, which enhance steric bulk and modulate solubility.

Table 1: Key Structural Features

Feature	Position	Role in Reactivity
1,2-O-isopropylidene	C1, C2	Stabilizes furanose ring conformation
3-O-benzyl	C3	Protects hydroxyl group
4-C-(phenylmethoxy)methyl	C4	Introduces branching and hydrophobicity

Stereochemical Considerations

X-ray crystallography and NMR studies reveal a β-L-configuration, with the anomeric carbon (C1) adopting a trans relationship between the isopropylidene group and the furanose oxygen. This configuration is critical for its interactions with enzymes like glycosyltransferases.

Synthesis and Manufacturing

Reaction Pathway

The synthesis involves a two-step alkylation process:

• Deprotonation: 1,2-O-isopropylidene-3-O-benzyl-4-hydroxymethyl-α-D-ribofuranose is treated with sodium hydride in DMF at -5°C to generate a reactive alkoxide.

• Benzylation: Benzyl bromide is added at 20°C for 16 hours, yielding the target compound with an 84.2% yield.

Table 2: Synthesis Conditions and Reagents

Step	Reagent	Solvent	Temperature	Duration	Yield
1	Sodium hydride	DMF	-5°C	1 hour	N/A
2	Benzyl bromide	DMF	20°C	16 hours	84.2%

Purification and Characterization

The crude product is purified via silica gel chromatography, with identity confirmed by:

• ¹H/¹³C NMR: Peaks at δ 1.30 (isopropylidene CH₃), δ 4.50–4.70 (benzyl CH₂), and δ 5.10 (anomeric proton).

• Mass Spectrometry: Molecular ion peak at m/z 400.46.

Physicochemical Properties

Solubility and Stability

• Solubility: Highly soluble in polar aprotic solvents (DMF, DMSO) due to benzyl groups; sparingly soluble in water.

• Stability: Stable under inert atmospheres but hydrolyzes in acidic conditions, cleaving the isopropylidene group.

Applications in Research

Glycosylation Studies

The compound’s protected hydroxyl groups facilitate selective glycosidic bond formation. For example, it serves as a donor in enzymatic glycosylations to synthesize oligosaccharides with β-L-linkages.

Nucleoside Analog Development

Researchers modify the 4-C-(phenylmethoxy)methyl group to introduce nucleobases, creating lyxose-based nucleoside analogs for antiviral testing.